Cas no 22518-08-7 (2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate))

• Product Name: 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate)
• CAS No: 22518-08-7
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 1410538
• PubChem ID: 16196971
• Update Time: 2025-06-25

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-,2-hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl ester
• 8-Hydroxy-9,10-diisobutyryloxythymol
• MLS000877002
• MEGxp0_001142
• HMS2269B07
• SMR000440602
• 2-(2-Hydroxy-4-methylphenyl)glycerin 1,3-bisisobutyrate
• 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate)
• SCHEMBL8528468
• starbld0005479
• [2-hydroxy-2-(2-hydroxy-4-methylphenyl)-3-(2-methylpropanoyloxy)propyl] 2-methylpropanoate
• 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)propane-1,3-diyl bis(2-methylpropanoate)
• AKOS040762995
• 22518-08-7
• CHEMBL1385632
• CS-0203721
• NCGC00169572-01
• ACon1_001209
• HY-N9735
• FS-6906
• BRD-K60791141-001-01-4
• DA-50015
• 2-hydroxy-2-(2-hydroxy-4-methylphenyl)-3-[(2-methylpropanoyl)oxy]propyl 2-methylpropanoate

• Inchi： 1S/C18H26O6/c1-11(2)16(20)23-9-18(22,10-24-17(21)12(3)4)14-7-6-13(5)8-15(14)19/h6-8,11-12,19,22H,9-10H2,1-5H3
• InChI Key： OQYPKKAXTUWISE-UHFFFAOYSA-N
• SMILES： OC(COC(C(C)C)=O)(COC(C(C)C)=O)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 338.17293854g/mol
• Monoisotopic Mass: 338.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 3.3

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 458.9±34.0 °C at 760 mmHg
• Flash Point: 156.6±19.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate)

Comprehensive Overview of 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) (CAS No. 22518-08-7)

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate), identified by its CAS No. 22518-08-7, is a specialized organic compound with significant applications in the fields of polymer chemistry, material science, and specialty coatings. This compound, often referred to in abbreviated forms in industrial contexts, is a diol ester derivative featuring a central propanediyl backbone linked to aromatic and aliphatic ester groups. Its unique molecular structure imparts properties such as enhanced solubility, thermal stability, and compatibility with various polymer matrices, making it a valuable intermediate in high-performance material formulations.

In recent years, the demand for sustainable and bio-based materials has surged, driven by environmental concerns and regulatory pressures. Researchers have explored 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) as a potential green chemistry alternative due to its ability to modify biodegradability and reduce reliance on petrochemical-derived additives. Its dual hydroxyl functionality allows for further chemical modifications, enabling customization for specific applications such as UV-curable resins or biodegradable plastics. This aligns with the growing trend of circular economy initiatives, where stakeholders seek innovative solutions to minimize waste and carbon footprints.

The compound’s ester linkages and aromatic-aliphatic hybrid structure contribute to its versatility in coating technologies. For instance, it has been investigated as a crosslinking agent in waterborne coatings, addressing the industry’s shift toward low-VOC (volatile organic compound) formulations. Such applications resonate with current consumer preferences for eco-friendly products, as well as industrial compliance with stringent environmental regulations like REACH and EPA guidelines. Additionally, its thermal degradation resistance makes it suitable for high-temperature processes, a critical factor in automotive and aerospace coatings.

From a synthetic perspective, CAS No. 22518-08-7 is typically produced via esterification reactions between 2-hydroxy-4-methylbenzoic acid derivatives and isobutyric anhydride, followed by purification steps to achieve high purity. The process optimization of this compound has been a topic of interest in patent literature, with emphasis on yield improvement and solvent-free synthesis methods. These advancements cater to the broader industrial demand for cost-effective and scalable production of specialty chemicals.

In the realm of personal care and cosmetics, derivatives of 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) have been explored for their film-forming and emollient properties. Its potential use in sunscreen formulations or long-wear makeup highlights its relevance to beauty tech innovations, a rapidly growing sector fueled by consumer demand for multifunctional ingredients. However, thorough toxicological assessments and regulatory approvals are essential before commercial adoption in such applications.

For researchers and manufacturers, key questions often revolve around the compound’s stability, compatibility with other additives, and scalability of production. Addressing these concerns requires collaboration between academic institutions and industrial R&D teams, leveraging techniques like HPLC analysis and accelerated aging tests. Furthermore, the integration of computational chemistry tools has enabled predictive modeling of its behavior in complex formulations, reducing trial-and-error experimentation.

In summary, 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) (CAS No. 22518-08-7) represents a multifaceted compound with promising applications across sustainable materials, advanced coatings, and consumer products. Its development reflects broader trends in green chemistry and functional material design, offering opportunities for innovation while addressing environmental and performance challenges. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in next-generation chemical solutions.